2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one

• IUPAC Name: 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• InChI: InChI=1S/C25H18ClN3O4/c1-31-21-12-7-15(13-22(21)32-2)23-27-24(33-28-23)20-14-29(17-10-8-16(26)9-11-17)25(30)19-6-4-3-5-18(19)20/h3-14H,1-2H3
• InChI Key: PGFUKLTYAPNDMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)Cl)OC
• Molecular Formula: C25H18ClN3O4
• Molecular Weight: 459.9 g/mol

Description

2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H18ClN3O4 and its molecular weight is 459.89. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Characterization :

  • The interaction of similar compounds with α-aminocarbonyl compounds can lead to the formation of various chemically significant derivatives, as demonstrated by Shcherbakova, Verin, and Kuznetsov (2004) in their study on 2-Benzopyrylium salts (Shcherbakova, Verin, & Kuznetsov, 2004).
  • Mague, Al-Taifi, Mohamed, Akkurt, and Bakhite (2017) investigated the structural characteristics of a compound with a similar structure, revealing insights into molecular interactions and configurations (Mague et al., 2017).

• Catalytic and Synthetic Applications :

  • Prabakaran, Manivel, and Khan (2010) described a microwave-accelerated reaction involving a chlorophenyl-isoquinoline compound, highlighting its utility in synthesizing novel heterocyclic compounds (Prabakaran, Manivel, & Khan, 2010).

• Pharmacological Research :

  • While focusing on compounds excluding drug use, dosage, and side effects, it's notable that various derivatives of chlorophenyl-isoquinoline compounds have been synthesized and evaluated for potential pharmacological activities, as demonstrated in studies by Farag et al. (2012) and Desai et al. (2007) (Farag et al., 2012); (Desai, Shihora, & Moradia, 2007).

• Material Science and Chemical Properties :

  • Godhani, Dobariya, Sanghani, and Mehta (2017) explored the thermodynamic properties of 1,3,4-oxadiazole derivatives, providing insights into solute-solvent interactions and chemical behaviors (Godhani, Dobariya, Sanghani, & Mehta, 2017).